Cas no 1189711-04-3 (3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide)

• Product name: 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1189711-04-3
• MF: C₂₂H₃₀ClN₅O₃S
• MW: 480.023302555084
• CID: 5759792

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-cycloheptyl-1-methylpyrazole-4-carboxamide
• 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C22H30ClN5O3S/c1-26-16-20(21(29)24-18-8-4-2-3-5-9-18)22(25-26)32(30,31)28-13-11-27(12-14-28)19-10-6-7-17(23)15-19/h6-7,10,15-16,18H,2-5,8-9,11-14H2,1H3,(H,24,29)
• InChI Key： HHKLZCSVHUDMGT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2CCCCCC2)=O)C(S(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=N1

Additional information on 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide

Introduction to 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1189711-04-3)

3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1189711-04-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide is characterized by a pyrazole core, which is a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of a sulfonyl group attached to a piperazine moiety further enhances its potential as a pharmacophore. This unique structural arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The piperazine scaffold, in particular, has been widely explored for its role in modulating neurotransmitter systems. The compound 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide incorporates this scaffold, making it a promising candidate for further investigation in the treatment of conditions such as depression, anxiety, and schizophrenia.

One of the most compelling aspects of this compound is its potential to interact with various receptors and enzymes in the brain. The sulfonyl group, for instance, can engage with serotonergic receptors, which are crucial for mood regulation. Additionally, the cycloheptyl side chain may contribute to enhanced blood-brain barrier penetration, improving bioavailability and therapeutic efficacy. These features make 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide an attractive molecule for drug discovery efforts aimed at developing next-generation CNS therapeutics.

Recent studies have begun to unravel the pharmacological profile of this compound. Preclinical investigations have demonstrated that it exhibits significant affinity for serotonin reuptake inhibitors (SRIs), suggesting a mechanism of action similar to established antidepressants. Furthermore, its interaction with other neurotransmitter systems, such as dopamine and norepinephrine, indicates potential therapeutic benefits beyond mood regulation. These findings underscore the compound's versatility and highlight its potential as a multifaceted therapeutic agent.

The synthesis of 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide represents a testament to the advancements in synthetic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This synthetic route not only underscores the compound's complexity but also demonstrates the expertise required to produce such molecules on an industrial scale.

In conclusion, 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cycloheptyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1189711-04-3) is a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel treatments for CNS disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds significant potential for improving patient outcomes in the future.